Cas no 69595-64-8 (Benzenemethanamine,N,N'-(methylenedi-4,1-phenylene)bis[N-(phenylmethyl)- (9CI))

• Product Name: Benzenemethanamine,N,N'-(methylenedi-4,1-phenylene)bis[N-(phenylmethyl)- (9CI)
• CAS No: 69595-64-8
• MF: C₄₁H₃₈N₂
• MW: 558.753830432892
• CID: 515025
• PubChem ID: 13627431
• Update Time: 2025-04-19

Benzenemethanamine,N,N'-(methylenedi-4,1-phenylene)bis[N-(phenylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• N,N'-(Methylenedi-4,1-phenylene)bis(dibenzylamine)
• N,N'-(methylenedi-4,1-phenylene)bis[dibenzylamine]
• N,N-dibenzyl-4-[[4-(dibenzylamino)phenyl]methyl]aniline
• NS00036898
• EINECS 274-054-0
• SCHEMBL10763738
• 69595-64-8
• DTXSID10219863
• Benzenemethanamine,N,N'-(methylenedi-4,1-phenylene)bis[N-(phenylmethyl)- (9CI)

• Inchi： 1S/C41H38N2/c1-5-13-36(14-6-1)30-42(31-37-15-7-2-8-16-37)40-25-21-34(22-26-40)29-35-23-27-41(28-24-35)43(32-38-17-9-3-10-18-38)33-39-19-11-4-12-20-39/h1-28H,29-33H2
• InChI Key： KXHTVRFSFOPBFV-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CC1C=CC=CC=1)C1C=CC(=CC=1)CC1C=CC(=CC=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 558.30374
• Monoisotopic Mass: 558.303499221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48